4-[(5-Hydroxyquinolin-8-yl)diazenyl]-1,5-dimethyl-2-phenylpyrazol-3-one 4-[(5-Hydroxyquinolin-8-yl)diazenyl]-1,5-dimethyl-2-phenylpyrazol-3-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0381831
InChI: InChI=1S/C20H17N5O2/c1-13-18(20(27)25(24(13)2)14-7-4-3-5-8-14)23-22-16-10-11-17(26)15-9-6-12-21-19(15)16/h3-12,26H,1-2H3
SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N=NC3=C4C(=C(C=C3)O)C=CC=N4
Molecular Formula: C20H17N5O2
Molecular Weight: 359.4g/mol

4-[(5-Hydroxyquinolin-8-yl)diazenyl]-1,5-dimethyl-2-phenylpyrazol-3-one

CAS No.:

Cat. No.: VC0381831

Molecular Formula: C20H17N5O2

Molecular Weight: 359.4g/mol

* For research use only. Not for human or veterinary use.

4-[(5-Hydroxyquinolin-8-yl)diazenyl]-1,5-dimethyl-2-phenylpyrazol-3-one -

Specification

Molecular Formula C20H17N5O2
Molecular Weight 359.4g/mol
IUPAC Name 4-[(5-hydroxyquinolin-8-yl)diazenyl]-1,5-dimethyl-2-phenylpyrazol-3-one
Standard InChI InChI=1S/C20H17N5O2/c1-13-18(20(27)25(24(13)2)14-7-4-3-5-8-14)23-22-16-10-11-17(26)15-9-6-12-21-19(15)16/h3-12,26H,1-2H3
Standard InChI Key HTASGSZQXJKISP-UHFFFAOYSA-N
SMILES CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N=NC3=C4C(=C(C=C3)O)C=CC=N4

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